Cas no 1261888-45-2 (5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol)

• Product Name: 5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol
• CAS No: 1261888-45-2
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• MDL: MFCD18315759
• CID: 2761408
• PubChem ID: 53221492
• Update Time: 2025-05-27

5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol, 95%
• 1261888-45-2
• 3',4-Dichloro-5'-hydroxy[1,1'-biphenyl]-3-carboxamide
• 5-(3-CARBAMOYL-4-CHLOROPHENYL)-3-CHLOROPHENOL
• MFCD18315759
• DTXSID70686133
• 5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol

• MDL： MFCD18315759
• Inchi： 1S/C13H9Cl2NO2/c14-9-3-8(4-10(17)6-9)7-1-2-12(15)11(5-7)13(16)18/h1-6,17H,(H2,16,18)
• InChI Key： WFVIAHINCYRJDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=C(C=C(C=1)O)Cl

Computed Properties

• Exact Mass: 281.0010339Da
• Monoisotopic Mass: 281.0010339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol

5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol (CAS No. 1261888-45-2): A Comprehensive Overview

5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol (CAS No. 1261888-45-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique chlorophenyl and carbamoyl functional groups, exhibits properties that make it a valuable intermediate in the synthesis of advanced pharmaceuticals and agrochemicals. Its molecular structure, featuring 3-chlorophenol and 4-chlorophenyl moieties, contributes to its reactivity and potential applications in drug discovery and development.

The CAS No. 1261888-45-2 is often searched in conjunction with terms like "synthesis methods," "pharmacological activity," and "industrial applications," reflecting the growing interest in its utility. Researchers and manufacturers are particularly keen on understanding its structure-activity relationship (SAR), which is critical for optimizing its performance in target-specific applications. The compound's carbamoyl group is a key feature that enhances its binding affinity to biological targets, making it a promising candidate for further study.

In recent years, the demand for chlorophenyl derivatives has surged due to their role in developing antimicrobial agents and anti-inflammatory drugs. 5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol is no exception, as its chlorinated aromatic rings provide stability and selectivity in biological systems. This aligns with current trends in green chemistry, where researchers seek to minimize environmental impact while maximizing efficiency. The compound's potential for sustainable synthesis is a hot topic, with many exploring catalytic methods to reduce waste and energy consumption.

Another area of interest is the compound's solubility and bioavailability, which are critical for pharmaceutical formulations. Users frequently search for "5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol solubility" or "CAS 1261888-45-2 pharmacokinetics," highlighting the need for detailed physicochemical data. Advances in computational chemistry have enabled faster predictions of these properties, accelerating the compound's integration into drug development pipelines.

From an industrial perspective, CAS No. 1261888-45-2 is valued for its versatility. It serves as a building block for high-performance polymers and specialty chemicals, catering to sectors like electronics and coatings. The chlorophenol moiety, in particular, is known for its durability and resistance to degradation, making it suitable for long-lasting materials. This has led to increased searches for "5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol suppliers" and "bulk pricing," indicating its commercial relevance.

In conclusion, 5-(3-Carbamoyl-4-chlorophenyl)-3-chlorophenol (CAS No. 1261888-45-2) is a multifaceted compound with broad applications in science and industry. Its unique chemical structure and functional groups make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both academic and industrial innovations.